2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 2-[1-(2-fluorophenyl)ethylamino]ethanol
• InChI: InChI=1S/C10H14FNO/c1-8(12-6-7-13)9-4-2-3-5-10(9)11/h2-5,8,12-13H,6-7H2,1H3
• InChI Key: IFGXPUINQJUOGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1F)NCCO

Description

2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol is a fluorinated ethanolamine derivative characterized by an aminoethyl alcohol backbone substituted with a 1-(2-fluorophenyl)ethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol typically involves the reaction of 2-fluorophenylacetone with ethylenediamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires heating to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce primary or secondary amines .

Scientific Research Applications

2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for conditions such as depression and cancer.

Industry: It is utilized in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets. Studies have shown that it can inhibit the activity of enzymes involved in cancer cell growth and proliferation, such as matrix metalloproteinases and phosphatidylinositol 3-kinase. Additionally, it has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Features

Compound Name	Molecular Formula	Molecular Weight	Substituent Structure	Key Features
2-{[1-(2-Fluorophenyl)ethyl]amino}ethan-1-ol	C10H13FNO	182.18	1-(2-Fluorophenyl)ethyl	Ethyl linker enhances flexibility; 2-fluorophenyl provides moderate lipophilicity.
2-{[4-Fluoro-3-(trifluoromethyl)phenyl]amino}ethan-1-ol	C9H9F4NO	223.17	4-Fluoro-3-(trifluoromethyl)phenyl	Trifluoromethyl group increases electronegativity and metabolic stability.
2-[(2-Phenoxyphenyl)amino]ethan-1-ol	C14H15NO2	229.27	2-Phenoxyphenyl	Phenoxy group introduces aromatic bulk, potentially reducing solubility.
(1R)-2-Amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol	C9H12FNO	169.20	3-Fluoro-4-methylphenyl	Chiral center and methyl group may influence stereoselective interactions.
2-{[(2-Fluorophenyl)methyl]amino}-1,1-diphenylethan-1-ol	C21H20FNO	329.39	(2-Fluorophenyl)methyl, 1,1-diphenyl	Diphenyl substitution significantly increases hydrophobicity and steric bulk.

Substituent Effects on Physicochemical Properties

Fluorine Position and Electronic Effects: The 2-fluorophenyl group in the target compound offers moderate electron-withdrawing effects, which may enhance stability compared to non-fluorinated analogs.

Lipophilicity and Solubility :

• The ethyl linker in the target compound balances lipophilicity and flexibility. Compounds with bulky substituents, such as the diphenyl group in (MW 329.39), exhibit higher hydrophobicity, which could limit aqueous solubility.

The phenoxy group in adds steric bulk, which might hinder interactions with certain enzyme active sites.